Cas no 58959-99-2 (6-methyl-3,4-dihydro-2H-1,4-benzothiazine)

• Product Name: 6-methyl-3,4-dihydro-2H-1,4-benzothiazine
• CAS No: 58959-99-2
• MF: C₉H₁₁NS
• MW: 165.25534081459
• CID: 3166491
• PubChem ID: 12130491
• Update Time: 2025-04-21

6-methyl-3,4-dihydro-2H-1,4-benzothiazine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL10226479
• 6-Methyl-3,4-dihydro-2H-1,4-benzothiazine
• W10110
• 6-Methyl-3,4-dihydro-2H-benzo[b][1,4]thiazine
• AKOS023557678
• 6-Methyl-3,4-dihydro-2H-benzo[1,4]thiazine
• 58959-99-2
• 6-methyl-3,4-dihydro-2H-1,4-benzothiazine

• MDL： MFCD20665580
• Inchi： 1S/C9H11NS/c1-7-2-3-9-8(6-7)10-4-5-11-9/h2-3,6,10H,4-5H2,1H3
• InChI Key： NGAFATULOVAGQX-UHFFFAOYSA-N
• SMILES： S1CCNC2C=C(C)C=CC1=2

Computed Properties

• Exact Mass: 165.06122053g/mol
• Monoisotopic Mass: 165.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines